![molecular formula C18H23N3O4 B2931100 2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid CAS No. 1775315-94-0](/img/structure/B2931100.png)
2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid
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Overview
Description
The compound is a complex organic molecule that contains a pyrimidine ring, which is a basic structure in many biological compounds, including nucleotides in DNA and RNA . The molecule also contains a carboxylic acid group, which is common in many biological molecules, including amino acids .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The presence of the pyrimidine ring, the isopropyl group, and the carboxylic acid group would all contribute to the overall structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, the presence of a carboxylic acid group could make the compound acidic .Scientific Research Applications
Synthesis and Chemical Properties
The development of novel synthetic pathways for creating complex molecules is a crucial area of research. For instance, the synthesis of heterocyclic and non-heterocyclic entities, including compounds structurally related to "2-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-4-isopropylpyrimidine-5-carboxylic acid," has been explored for their antibacterial and anti-HIV properties, showcasing the versatility of these molecules in medicinal chemistry (Patel & Chikhalia, 2006). Furthermore, the design and synthesis of cocrystals involving pyrimidine derivatives and carboxylic acids indicate the importance of these compounds in understanding molecular interactions and enhancing pharmaceutical properties (Rajam et al., 2018).
Biological Activities
The exploration of the biological activities of compounds related to "this compound" has led to findings of potential therapeutic applications. Synthesized derivatives have been evaluated for their antibacterial, antifungal, and antitumor activities, demonstrating the broad spectrum of biological relevance these molecules may possess (Shanmugasundaram et al., 2011).
Materials Science Applications
In materials science, the synthesis and properties of hyperbranched aromatic polyimides from precursors related to the compound of interest highlight its potential in creating advanced materials with specific properties, such as solubility and molecular weight control (Yamanaka, Jikei, & Kakimoto, 2000). This research demonstrates the compound's utility in developing new polymeric materials with tailored features.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)ethylamino]-4-propan-2-ylpyrimidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O4/c1-11(2)16-13(17(22)23)10-20-18(21-16)19-8-7-12-5-6-14(24-3)15(9-12)25-4/h5-6,9-11H,7-8H2,1-4H3,(H,22,23)(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGPWASXIKPHSIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NC=C1C(=O)O)NCCC2=CC(=C(C=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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